Cas no 1345469-19-3 (6-Amino-5-(hydroxymethyl)pyridin-3-ylboronic acid)

• Product Name: 6-Amino-5-(hydroxymethyl)pyridin-3-ylboronic acid
• CAS No: 1345469-19-3
• MF: C₆H₉BN₂O₃
• MW: 167.95826125145
• CID: 2125327
• Update Time: 2023-08-04

6-Amino-5-(hydroxymethyl)pyridin-3-ylboronic acid Chemical and Physical Properties

Names and Identifiers

• 6-amino-5-(hydroxymethyl)pyridin-3-ylboronic acid
• CBQQBCJKDLKTTI-UHFFFAOYSA-N
• Boronicacid,B-[6-amino-5-(hydroxymethyl)-3-pyridinyl]-
• 6-Amino-5-(hydroxymethyl)pyridin-3-ylboronic acid

• Inchi： 1S/C6H9BN2O3/c8-6-4(3-10)1-5(2-9-6)7(11)12/h1-2,10-12H,3H2,(H2,8,9)
• InChI Key： CBQQBCJKDLKTTI-UHFFFAOYSA-N
• SMILES： OCC1C(N)=NC=C(B(O)O)C=1

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• Topological Polar Surface Area: 99.6